1-(4-fluorobenzyl)-5-(1H-pyrrol-2-ylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-6-hydroxy-5-[(Z)-pyrrol-2-ylidenemethyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C16H12FN3O3/c17-11-5-3-10(4-6-11)9-20-15(22)13(14(21)19-16(20)23)8-12-2-1-7-18-12/h1-8,22H,9H2,(H,19,21,23)/b12-8-
• InChI Key: YWZJOWDREOLVOT-WQLSENKSSA-N
• Canonical SMILES: C1=CC(=CC2=C(N(C(=O)NC2=O)CC3=CC=C(C=C3)F)O)N=C1
• Isomeric SMILES: C1=C/C(=C/C2=C(N(C(=O)NC2=O)CC3=CC=C(C=C3)F)O)/N=C1
• Molecular Formula: C16H12FN3O3
• Molecular Weight: 313.28 g/mol

Description

1-(4-fluorobenzyl)-5-(1H-pyrrol-2-ylmethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is often referred to as FLB-457, and it belongs to the class of pyrimidinetrione derivatives.

Mechanism of Action

FLB-457 acts as a selective antagonist of the dopamine D2 receptor, which is a G protein-coupled receptor that is widely distributed in the brain. This receptor is involved in the regulation of various physiological processes, such as motor control, reward, and mood. By blocking the activation of this receptor, FLB-457 can modulate the dopaminergic neurotransmission, which is implicated in the pathophysiology of various neurological disorders.
Biochemical and Physiological Effects
FLB-457 has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been shown to improve cognitive function and memory in rats. FLB-457 has a high affinity for the dopamine D2 receptor, and it has been shown to have a long-lasting effect on this receptor. This compound has also been shown to have a low affinity for other receptors, such as the serotonin 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

FLB-457 has several advantages for lab experiments. This compound has a high affinity for the dopamine D2 receptor, which makes it an ideal tool for studying the dopaminergic neurotransmission. FLB-457 has also been shown to have a long-lasting effect on this receptor, which allows for prolonged experiments. However, FLB-457 has some limitations for lab experiments. This compound has a low solubility in water, which makes it difficult to administer in vivo. FLB-457 also has a relatively low potency compared to other dopamine D2 receptor antagonists.

Future Directions

FLB-457 has several potential future directions for research. This compound can be further studied for its potential therapeutic applications in various neurological disorders, such as schizophrenia, depression, and anxiety. FLB-457 can also be studied for its potential cognitive-enhancing effects in humans. Furthermore, FLB-457 can be used as a tool to study the dopaminergic neurotransmission and its role in various physiological processes. Finally, FLB-457 can be further modified to improve its pharmacological properties, such as solubility and potency.

Synthesis Methods

The synthesis of FLB-457 involves the reaction of 4-fluorobenzylamine with ethyl acetoacetate, followed by the reaction of the resulting product with 2-amino-1H-pyrrole-2-carboxaldehyde. The final product is obtained after purification using column chromatography. The purity of the compound is confirmed using various spectroscopic techniques, such as NMR and mass spectrometry.

Scientific Research Applications

FLB-457 has been extensively studied for its potential therapeutic applications in various neurological disorders, such as schizophrenia, depression, and anxiety. This compound acts as an antagonist of the dopamine D2 receptor, which is known to be involved in the pathophysiology of these disorders. FLB-457 has also been shown to have anxiolytic and antidepressant effects in animal models.